N-(2-bromophenyl)-2-{2-chloro-4-[(isopropylamino)sulfonyl]phenoxy}acetamide

• IUPAC Name: N-(2-bromophenyl)-2-[2-chloro-4-(propan-2-ylsulfamoyl)phenoxy]acetamide
• InChI: InChI=1S/C17H18BrClN2O4S/c1-11(2)21-26(23,24)12-7-8-16(14(19)9-12)25-10-17(22)20-15-6-4-3-5-13(15)18/h3-9,11,21H,10H2,1-2H3,(H,20,22)
• InChI Key: IJDZFLHRZRZLGR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NS(=O)(=O)C1=CC(=C(C=C1)OCC(=O)NC2=CC=CC=C2Br)Cl
• Molecular Formula: C17H18BrClN2O4S
• Molecular Weight: 461.8 g/mol

Description

The molecule “N-(2-bromophenyl)-2-{2-chloro-4-[(isopropylamino)sulfonyl]phenoxy}acetamide” is a complex organic compound. It contains several functional groups including an acetamide group, a bromophenyl group, a chlorophenoxy group, and an isopropylaminosulfonyl group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that its synthesis would involve multiple steps, each targeting a specific functional group. The synthesis could potentially involve reactions such as nucleophilic aromatic substitution, amide coupling, and sulfonation.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. These groups are likely to influence the overall shape and properties of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the bromine atom on the phenyl ring could be replaced via nucleophilic aromatic substitution. The amide group could undergo hydrolysis under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amide and sulfonyl groups would likely make the compound soluble in polar solvents.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could also involve investigating its biological activity and potential uses in medicine or industry.